N-(5-bromo-2-pyridinyl)-2,5-dimethyl-3-furamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C12H11BrN2O2/c1-7-5-10(8(2)17-7)12(16)15-11-4-3-9(13)6-14-11/h3-6H,1-2H3,(H,14,15,16)
• InChI Key: HBGJYPHGSZKPEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=NC=C(C=C2)Br
• Molecular Formula: C12H11BrN2O2
• Molecular Weight: 295.13 g/mol

Description

N-(5-bromo-2-pyridinyl)-2,5-dimethyl-3-furamide is a synthetic organic compound that features a brominated pyridine ring and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-bromo-2-pyridinyl)-2,5-dimethyl-3-furamide typically involves the bromination of a pyridine derivative followed by the formation of the furanamide structure. The reaction conditions often require the use of brominating agents such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

N-(5-bromo-2-pyridinyl)-2,5-dimethyl-3-furamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride.

Substitution: The bromine atom in the pyridine ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a carboxylic acid derivative, while reduction could produce an amine derivative.

Scientific Research Applications

N-(5-bromo-2-pyridinyl)-2,5-dimethyl-3-furamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and reactivity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(5-bromo-2-pyridinyl)-2,5-dimethyl-3-furamide involves its interaction with specific molecular targets. The brominated pyridine ring and the furanamide structure allow it to bind to enzymes or receptors, potentially inhibiting their activity. The exact pathways and targets depend on the specific application and are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• N-(5-bromo-2-pyridinyl)-2-methylpropanamide
• N-(5-bromo-2-pyridinyl)-2,6-difluorobenzamide
• N-(5-bromo-2-pyridinyl)-2-pyridinecarboxamide

Uniqueness

N-(5-bromo-2-pyridinyl)-2,5-dimethyl-3-furamide is unique due to the presence of both a brominated pyridine ring and a furan ring, which confer distinct chemical and biological properties. This combination is not commonly found in other similar compounds, making it a valuable subject for further research .